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Compound of Interest

Compound Name: Eupalinolide B

Cat. No.: B1142207

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and Biological
Activities of a Promising Sesquiterpenoid Lactone

Introduction

Eupalinolide B is a sesquiterpenoid lactone, a class of naturally occurring compounds known
for their diverse and potent biological activities. Isolated from the plant Eupatorium
lindleyanum, Eupalinolide B has garnered significant interest within the scientific community
for its potential therapeutic applications, particularly in oncology and immunology. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological functions of Eupalinolide B, with a focus on its mechanisms
of action and relevant experimental protocols.

Chemical Structure and Physicochemical Properties

Eupalinolide B is a germacrane-type sesquiterpenoid, characterized by a ten-membered
carbocyclic ring. Its complex structure features multiple chiral centers and functional groups
that contribute to its biological activity.

Table 1: Chemical and Physical Properties of Eupalinolide B

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1142207?utm_src=pdf-interest
https://www.benchchem.com/product/b1142207?utm_src=pdf-body
https://www.benchchem.com/product/b1142207?utm_src=pdf-body
https://www.benchchem.com/product/b1142207?utm_src=pdf-body
https://www.benchchem.com/product/b1142207?utm_src=pdf-body
https://www.benchchem.com/product/b1142207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
(3aR,4R,67,9S,10Z,11aR)-9-
Acetoxy-6-(acetoxymethyl)-10-
methyl-3-methylene-2-oxo-

IUPAC Name 2,3,3a,4,5,8,9,11a- [1]
octahydrocyclodecalb]furan-4-
yl (2E)-4-hydroxy-2-methylbut-
2-enoate

CAS Number 877822-40-7 [1]

Molecular Formula C24H3009 [1]

Molecular Weight 462.49 g/mol [1]

Physical Description

White to off-white crystalline

powder or colorless oil.

[1]

Boiling Point 618.6 £ 55.0 °C (Predicted) [1]
Density 1.24 + 0.1 g/cm3 (Predicted) [1]
Soluble in DMSO (60 mg/mL),
- Chloroform, Dichloromethane,
Solubility

Ethyl Acetate, Acetone,
Methanol, and Ethanol.[1][2]

In Vivo Formulation

A solution of 2 mg/mL can be
prepared using 10% DMSO,
40% PEG300, 5% Tween 80,
and 45% Saline.[2]

Storage

Store as a powder at -20°C for
up to 3 years. In solvent, store
at -80°C for up to 1 year.[2]

Spectral Data: The structural elucidation of Eupalinolide B has been confirmed through
various spectroscopic techniques, including *H NMR, 3C NMR, and mass spectrometry. While
specific spectral data is not readily available in public databases, these methods are crucial for
the identification and purity assessment of the compound.
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Biological Activities and Signaling Pathways

Eupalinolide B exhibits a range of biological activities, with its anti-cancer and anti-
inflammatory properties being the most extensively studied.

Anti-Cancer Activity

Eupalinolide B has demonstrated potent cytotoxic effects against a variety of cancer cell lines,
including pancreatic, hepatic, and laryngeal cancer.[3] Its anti-tumor mechanisms are
multifaceted and involve the modulation of several key signaling pathways.

1. Induction of Apoptosis and Cell Cycle Arrest: Eupalinolide B induces programmed cell
death (apoptosis) in cancer cells.[4] It can also arrest the cell cycle at the S phase, thereby
inhibiting cell proliferation.

2. Generation of Reactive Oxygen Species (ROS): The compound has been shown to elevate
intracellular levels of reactive oxygen species (ROS), which can lead to oxidative stress and
subsequent cell death.[3] This ROS generation is linked to the activation of the Endoplasmic
Reticulum (ER) stress-JNK signaling pathway.

3. Induction of Cuproptosis and Ferroptosis: Recent studies suggest that Eupalinolide B can
induce novel forms of programmed cell death, including cuproptosis (a copper-dependent cell
death) and ferroptosis (an iron-dependent form of non-apoptotic cell death).[3]

4. Inhibition of NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a
critical regulator of inflammation and cell survival, and its dysregulation is common in many
cancers. Eupalinolide B has been shown to inhibit the NF-kB signaling pathway.[5][6]

Figure 1. Simplified diagram of Eupalinolide B's inhibition of the NF-kB signaling pathway.

5. Inhibition of STAT3 Signaling Pathway: The Signal Transducer and Activator of Transcription
3 (STAT3) is another key protein involved in tumor cell proliferation, survival, and metastasis.
Eupalinolide B and related compounds have been identified as inhibitors of the STAT3
pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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